BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of 3-
(Bromomethyl)-1,1-difluorocyclobutane: A
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-(Bromomethyl)-1,1-
Compound Name:
difluorocyclobutane

Cat. No. B1524637

Introduction

3-(Bromomethyl)-1,1-difluorocyclobutane (CAS No. 1252934-30-7) is a valuable building
block in medicinal chemistry and materials science.[1][2] The unique combination of a strained,
rigid cyclobutane core, geminal fluorine atoms, and a reactive bromomethyl group makes it an
attractive scaffold for the synthesis of novel compounds with tailored properties. The fluorine
atoms can enhance metabolic stability, binding affinity, and lipophilicity, while the bromomethy!l
handle allows for a variety of chemical transformations.[2]

Accurate and comprehensive spectroscopic characterization is paramount to confirm the
identity, purity, and structure of 3-(Bromomethyl)-1,1-difluorocyclobutane. This in-depth
technical guide provides a detailed analysis of the expected Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. While experimental
spectra for this specific molecule are not readily available in the public domain, this guide,
grounded in established spectroscopic principles and data from analogous structures, offers a
robust predictive framework for researchers.

Molecular Structure and Key Features

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic
data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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